Cas no 1545734-66-4 (1-Chloro-4-ethyl-2,2-dimethylhexane)

• Product Name: 1-Chloro-4-ethyl-2,2-dimethylhexane
• CAS No: 1545734-66-4
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5284626
• Update Time: 2025-11-02

1-Chloro-4-ethyl-2,2-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-ethyl-2,2-dimethylhexane
• 1-Chloro-4-ethyl-2,2-dimethylhexane

• Inchi： 1S/C10H21Cl/c1-5-9(6-2)7-10(3,4)8-11/h9H,5-8H2,1-4H3
• InChI Key： MQLJUCPZWLIDRW-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Chloro-4-ethyl-2,2-dimethylhexane

Comprehensive Guide to 1-Chloro-4-ethyl-2,2-dimethylhexane (CAS No. 1545734-66-4): Properties, Applications, and Industry Insights

1-Chloro-4-ethyl-2,2-dimethylhexane (CAS No. 1545734-66-4) is a specialized organic compound gaining attention in industrial and research applications due to its unique structural features. This branched-chain chloroalkane combines a chloro substituent with ethyl and dimethyl groups, offering distinct reactivity and physical properties. Chemists and material scientists are increasingly exploring its potential as an intermediate in fine chemical synthesis, lubricant additives, and polymer modifiers.

The molecular structure of 1-Chloro-4-ethyl-2,2-dimethylhexane features strategic steric hindrance from the 2,2-dimethyl configuration, which influences its reaction kinetics and selectivity. This characteristic makes it valuable for controlled synthesis processes where predictable reactivity is essential. Recent studies highlight its thermal stability, with decomposition temperatures exceeding 200°C, making it suitable for high-temperature applications.

In the context of green chemistry trends, researchers are investigating 1545734-66-4 as a potential alternative to more volatile chlorinated compounds. Its balanced properties—moderate polarity combined with hydrocarbon stability—address growing industry demands for safer, more sustainable chemical solutions. The ethyl group at position 4 contributes to improved solubility in organic matrices compared to simpler chloroalkanes.

Analytical characterization of 1-Chloro-4-ethyl-2,2-dimethylhexane typically involves GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy. The mass spectrum shows characteristic fragmentation patterns at m/z 91 (tropylium ion) and 57 (butyl cation), while ¹³C NMR reveals distinct signals at δ 55 ppm (C-Cl) and δ 25 ppm (quaternary carbon). These analytical fingerprints are crucial for quality control in commercial production.

Industrial applications leverage the compound's dual functionality—the reactive chlorine site enables nucleophilic substitutions, while the branched hydrocarbon backbone provides compatibility with nonpolar systems. Current research explores its use in: specialty surfactants with tailored HLB values, phase-transfer catalysts for heterogeneous reactions, and plasticizer components for improved polymer flexibility. The ethyl-dimethylhexane skeleton contributes to lower crystallization tendencies compared to linear analogs.

From a commercial availability perspective, CAS 1545734-66-4 is typically supplied as ≥95% purity liquid with stabilized formulations to prevent decomposition. Storage recommendations include amber glass containers under inert atmosphere at 4-8°C for extended shelf life. Pricing trends reflect growing demand, with current market values ranging $150-$200/kg for laboratory quantities, while bulk industrial purchases may secure 20-30% discounts.

Emerging applications in material science focus on the compound's role in creating self-assembled monolayers (SAMs) on metal surfaces. The chlorine termination allows subsequent functionalization, while the branched alkyl chain provides dense packing—a combination valuable for corrosion inhibition and surface modification technologies. This aligns with nanotechnology advancements in electronics and protective coatings.

Environmental and handling considerations for 1-Chloro-4-ethyl-2,2-dimethylhexane follow standard protocols for halogenated organics. While not classified as highly hazardous, proper ventilation and PPE (nitrile gloves, safety goggles) are recommended during handling. Biodegradation studies show moderate persistence (t_½ ~30 days in aerobic soil), prompting ongoing development of recovery/recycling protocols to minimize environmental impact.

Future research directions for 1545734-66-4 include exploration of its enantiomeric forms (when prepared from chiral precursors) for asymmetric synthesis applications. The pharmaceutical industry shows particular interest in such chiral building blocks for drug development. Additionally, computational chemistry models are being refined to better predict its behavior in complex reaction systems.

For researchers specifying this compound, key purchasing considerations include: batch-to-batch consistency (verified by chromatographic purity), moisture content (<0.1% preferred), and supplier documentation (complete spectral data and certificates of analysis). Leading manufacturers now provide technical dossiers with application notes for chloro-ethyl-dimethylhexane derivatives in various formulations.